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molecular formula C9H13N3O2 B8508604 5-Amino-6-methylamino-nicotinic acid ethyl ester

5-Amino-6-methylamino-nicotinic acid ethyl ester

Cat. No. B8508604
M. Wt: 195.22 g/mol
InChI Key: AVOMPSKTTCTTSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08759535B2

Procedure details

5-Amino-6-methylamino-nicotinic acid ethyl ester (723 mg) was prepared by following General Procedure B starting from 6-methylamino-5-nitro-nicotinic acid ethyl ester (911 mg) and Pd/C (10% by weight, 90 mg). The crude product was used in the next step without further purification.
Name
6-methylamino-5-nitro-nicotinic acid ethyl ester
Quantity
911 mg
Type
reactant
Reaction Step One
Name
Pd/C
Quantity
90 mg
Type
catalyst
Reaction Step Two
Name
5-Amino-6-methylamino-nicotinic acid ethyl ester

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([N+:11]([O-])=O)[C:8]([NH:14][CH3:15])=[N:7][CH:6]=1)[CH3:2]>[Pd]>[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([NH2:11])[C:8]([NH:14][CH3:15])=[N:7][CH:6]=1)[CH3:2]

Inputs

Step One
Name
6-methylamino-5-nitro-nicotinic acid ethyl ester
Quantity
911 mg
Type
reactant
Smiles
C(C)OC(C1=CN=C(C(=C1)[N+](=O)[O-])NC)=O
Step Two
Name
Pd/C
Quantity
90 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was used in the next step without further purification

Outcomes

Product
Name
5-Amino-6-methylamino-nicotinic acid ethyl ester
Type
product
Smiles
C(C)OC(C1=CN=C(C(=C1)N)NC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 723 mg
YIELD: CALCULATEDPERCENTYIELD 91.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.